![molecular formula C19H22N2O3 B269035 3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide](/img/structure/B269035.png)
3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide
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Overview
Description
3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide, also known as MPAP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. MPAP is a selective sigma-1 receptor agonist, which means that it can activate the sigma-1 receptor in the brain and produce various biochemical and physiological effects.
Mechanism of Action
3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide exerts its effects by selectively binding to the sigma-1 receptor, which is a protein that is expressed in various regions of the brain. Activation of the sigma-1 receptor by this compound leads to the modulation of various signaling pathways, including calcium signaling, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the modulation of neurotransmitter release, the regulation of calcium signaling, and the promotion of neurogenesis. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide in lab experiments is its high selectivity for the sigma-1 receptor, which allows for precise modulation of this signaling pathway. However, one limitation is that this compound can be relatively expensive to synthesize, which may limit its widespread use in research.
Future Directions
There are several potential future directions for research on 3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide. One area of interest is the development of more potent and selective sigma-1 receptor agonists that can be used for therapeutic purposes. Another direction is the investigation of the role of this compound in other neurological and psychiatric disorders, such as Parkinson's disease and bipolar disorder. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide involves the reaction of N-propylbenzamide with 4-methoxybenzoyl chloride in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final this compound compound.
Scientific Research Applications
3-{[(4-methoxyphenyl)acetyl]amino}-N-propylbenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, depression, anxiety, and schizophrenia. It has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and have neuroprotective effects.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[[2-(4-methoxyphenyl)acetyl]amino]-N-propylbenzamide |
InChI |
InChI=1S/C19H22N2O3/c1-3-11-20-19(23)15-5-4-6-16(13-15)21-18(22)12-14-7-9-17(24-2)10-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)(H,21,22) |
InChI Key |
PAFXUYGHJKRORE-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)OC |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)OC |
Origin of Product |
United States |
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